Cas no 730951-45-8 (4-(3,4-Dimethyl-phenyl)-1-phenyl-1H-imidazole-2-thiol)
730951-45-8 structure
Product Name:4-(3,4-Dimethyl-phenyl)-1-phenyl-1H-imidazole-2-thiol
CAS No:730951-45-8
MF:C17H16N2S
MW:280.387342453003
CID:3106102
PubChem ID:3853692
Update Time:2025-04-21
4-(3,4-Dimethyl-phenyl)-1-phenyl-1H-imidazole-2-thiol Chemical and Physical Properties
Names and Identifiers
-
- 4-(3,4-Dimethyl-phenyl)-1-phenyl-1H-imidazole-2-thiol
- cid_3853692
- CHEMBL1582137
- BDBM64178
- 4-(3,4-dimethylphenyl)-1-phenyl-1H-imidazole-2-thiol
- 5-(3,4-dimethylphenyl)-3-phenyl-1H-imidazole-2-thione
- EN300-06598
- AB00721564-01
- Z56943804
- AKOS034467322
- 4-(3,4-dimethylphenyl)-1-phenyl-4-imidazoline-2-thione
- DTXSID301322432
- CS-0220413
- SMR000589309
- MLS001177405
- 4-(3,4-dimethylphenyl)-1-phenyl-3H-imidazole-2-thione
- HMS2853E23
- 730951-45-8
-
- Inchi: 1S/C17H16N2S/c1-12-8-9-14(10-13(12)2)16-11-19(17(20)18-16)15-6-4-3-5-7-15/h3-11H,1-2H3,(H,18,20)
- InChI Key: UXIXDRDSHJKFSV-UHFFFAOYSA-N
- SMILES: S=C1NC(=CN1C1C=CC=CC=1)C1=CC=C(C)C(C)=C1
Computed Properties
- Exact Mass: 280.10341969Da
- Monoisotopic Mass: 280.10341969Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 398
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 47.4Ų
4-(3,4-Dimethyl-phenyl)-1-phenyl-1H-imidazole-2-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1291083-50mg |
4-(3,4-Dimethylphenyl)-1-phenyl-1h-imidazole-2-thiol |
730951-45-8 | 95% | 50mg |
¥1612.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1291083-100mg |
4-(3,4-Dimethylphenyl)-1-phenyl-1h-imidazole-2-thiol |
730951-45-8 | 95% | 100mg |
¥2235.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1291083-250mg |
4-(3,4-Dimethylphenyl)-1-phenyl-1h-imidazole-2-thiol |
730951-45-8 | 95% | 250mg |
¥2923.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1291083-500mg |
4-(3,4-Dimethylphenyl)-1-phenyl-1h-imidazole-2-thiol |
730951-45-8 | 95% | 500mg |
¥5493.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1291083-1g |
4-(3,4-Dimethylphenyl)-1-phenyl-1h-imidazole-2-thiol |
730951-45-8 | 95% | 1g |
¥7912.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1291083-2.5g |
4-(3,4-Dimethylphenyl)-1-phenyl-1h-imidazole-2-thiol |
730951-45-8 | 95% | 2.5g |
¥15472.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1291083-5g |
4-(3,4-Dimethylphenyl)-1-phenyl-1h-imidazole-2-thiol |
730951-45-8 | 95% | 5g |
¥21247.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1291083-10g |
4-(3,4-Dimethylphenyl)-1-phenyl-1h-imidazole-2-thiol |
730951-45-8 | 95% | 10g |
¥36342.00 | 2024-07-28 | |
| 1PlusChem | 1P019IWH-50mg |
4-(3,4-dimethylphenyl)-1-phenyl-1H-imidazole-2-thiol |
730951-45-8 | 95% | 50mg |
$124.00 | 2024-04-21 | |
| 1PlusChem | 1P019IWH-100mg |
4-(3,4-dimethylphenyl)-1-phenyl-1H-imidazole-2-thiol |
730951-45-8 | 95% | 100mg |
$160.00 | 2024-04-21 |
4-(3,4-Dimethyl-phenyl)-1-phenyl-1H-imidazole-2-thiol Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
730951-45-8 (4-(3,4-Dimethyl-phenyl)-1-phenyl-1H-imidazole-2-thiol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk